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Compound of Interest

Compound Name: 4-Bromo-3-fluoro-2-methylphenol

CAS No.: 1262516-23-3

Cat. No.: B1446474

Get Quote

Executive Summary & Chemical Identity
Proper disposal of 4-Bromo-3-fluoro-2-methylphenol is critical not only for regulatory

compliance but to prevent the formation of toxic combustion byproducts (e.g., brominated

dioxins) during thermal treatment.[1] As a halogenated phenol, this compound requires strict

segregation from non-halogenated waste streams to ensure downstream incinerators can

appropriately scrub acidic off-gases (HBr, HF).[1]
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Property Specification

Chemical Name 4-Bromo-3-fluoro-2-methylphenol

CAS Number 1262516-23-3

Molecular Formula C₇H₆BrFO

Physical State
Solid (typically off-white to pale yellow

crystalline powder)

Primary Hazards
Skin/Eye Irritant, Acute Toxicity (Oral), Aquatic

Toxicity

Waste Classification
Halogenated Organic (Non-RCRA Listed, but

Characteristic)

Hazard Identification & Risk Assessment
Before initiating disposal, the operator must acknowledge the specific risks associated with the

functional groups present.

Phenolic Moiety: Weakly acidic (pKa ~8-10).[2] Incompatible with strong bases and

oxidizers. Rapidly absorbed through skin.

Halogen Substituents (Br, F): Upon incineration, these generate hydrogen bromide (HBr) and

hydrogen fluoride (HF). Critical Directive: This waste must be sent to a facility equipped with

wet scrubbers.

Aquatic Toxicity: Phenols are notoriously toxic to aquatic life. Under no circumstances should

this material enter municipal drainage systems.

Waste Segregation & Compatibility
The Golden Rule of Halogenated Waste: Never mix halogenated organics with non-

halogenated solvents (e.g., acetone, ethanol) unless explicitly permitted by your facility's waste

contractor. Mixing increases the volume of "halogenated waste," significantly raising disposal

costs and complicating incineration parameters.
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Compatibility Matrix
Substance Class Compatibility Status Operational Consequence

Halogenated Solvents (DCM,

Chloroform)
Compatible

Safe to combine in

"Halogenated Waste" carboy.

[1][2]

Non-Halogenated Solvents

(Methanol, Hexane)
Segregate

Mixing downgrades the entire

container to "Halogenated,"

increasing cost.[1]

Strong Oxidizers (Nitric Acid,

Peroxides)
INCOMPATIBLE

Risk of Explosion/Fire. Phenols

are easily oxidized.[1]

Strong Bases (NaOH, KOH) INCOMPATIBLE
Exothermic deprotonation;

forms phenolate salts.[1]

Aqueous Solutions Segregate

Keep organic waste dry (<5%

water) to maintain BTU value

for incineration.[1]

Operational Disposal Protocol (Step-by-Step)
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicable for: Expired chemicals, weighing boats, contaminated gloves, spill cleanup debris.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag immediately.[2]

Constituents: Write "4-Bromo-3-fluoro-2-methylphenol, Solid Debris".[1][2]

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Transfer: Transfer solid waste into the container.
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Note: If the solid is a fine powder, perform transfer inside a fume hood to capture dust.

Sealing: Screw the lid tight. Do not leave open on the benchtop.

Secondary Containment: Place the HDPE jar into a secondary bin until pickup.

Scenario B: Liquid Waste (Stock Solutions/Reaction
Mixtures)
Applicable for: HPLC waste, reaction mother liquors.[1]

pH Check: Ensure the solution is neutral or slightly acidic.[2] If the solution is basic (pH >

10), the phenol exists as a salt. Neutralize carefully with dilute acid if required by your

specific waste hauler (consult local SOP).

Solvent Stream Selection:

If dissolved in DCM/Chloroform: Pour into the Halogenated Organic waste stream.

If dissolved in Methanol/Acetonitrile: Pour into the Halogenated Organic waste stream.

Reasoning: Even though the solvent is non-halogenated, the solute (4-Bromo-3-fluoro-2-
methylphenol) contaminates the entire volume with halogens.[1]

Triple Rinse: Triple rinse empty stock vials with a small volume of Dichloromethane (DCM)

and add the rinsate to the halogenated waste container. Deface the label on the empty vial

and dispose of it as glass waste.

Workflow Visualization: Waste Stream Decision Tree
The following logic gate ensures the material ends up in the correct incineration path.
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Waste Generation:
4-Bromo-3-fluoro-2-methylphenol

Is the waste Solid or Liquid?

Solid Waste
(Powder, Debris, PPE) Liquid Solution

Segregate into Wide-Mouth
HDPE Jar

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Label: 'Toxic Solid - Halogenated'

Ship for High-Temp Incineration
(w/ Acid Gas Scrubbing)

Yes No (e.g., MeOH, Acetone)

Combine in 'Halogenated Organic'
Waste Carboy

Contaminates Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated phenolic waste. Note that non-

halogenated solvents containing this compound must default to the halogenated waste stream.

[1]
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Emergency Procedures: Spill Response
In the event of a spill, speed and containment are paramount to prevent environmental release.

[3]

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95

dust mask (if solid powder).

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[2]

Contain:

Solid: Gently cover with wet paper towels to prevent dust generation.

Liquid: Encircle the spill with absorbent socks or vermiculite.

Decontaminate:

Scoop material into a disposable container.

Clean the surface with a soap/water solution.[4] Do not use bleach (potential reaction with

phenolics).

Disposal: All cleanup materials (absorbents, gloves) must be treated as Hazardous Solid

Waste (see Scenario A above).

Regulatory & Compliance Context (US Focus)
While 4-Bromo-3-fluoro-2-methylphenol is not explicitly listed on the RCRA "P" or "U" lists

(unlike phenol or chlorophenols), it is regulated based on its characteristics.[1][2]

EPA Waste Code: If the waste is a spent solvent mixture containing >10% halogenated

solvents, it may carry F001/F002 codes.[5] As a pure substance, it is unlisted but must be

managed as Hazardous Waste due to toxicity and environmental persistence.

DOT Shipping: Likely Class 6.1 (Toxic Substances) or Class 9 (Environmentally Hazardous

Substance) depending on concentration and quantity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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